Cas no 1270264-56-6 ((S)-3-Cyclopropylmorpholine)

• Product Name: (S)-3-Cyclopropylmorpholine
• CAS No: 1270264-56-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD18665146
• CID: 1034884
• PubChem ID: 58074418
• Update Time: 2025-05-21

(S)-3-Cyclopropylmorpholine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Cyclopropylmorpholine
• (3S)-3-cyclopropylmorpholine
• 1270264-56-6
• O10219
• DTXSID50728747
• DB-236512
• A908350
• SCHEMBL516541
• AKOS016844307
• CS-0338071
• Morpholine, 3-cyclopropyl-, (3S)-
• MFCD18665146
• AS-49938
• KLFPQNHKRHERBF-SSDOTTSWSA-N

• MDL： MFCD18665146
• Inchi： 1S/C7H13NO/c1-2-6(1)7-5-9-4-3-8-7/h6-8H,1-5H2/t7-/m1/s1
• InChI Key： KLFPQNHKRHERBF-SSDOTTSWSA-N
• SMILES： O1CCN[C@H](C1)C1CC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų

(S)-3-Cyclopropylmorpholine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (S)-3-Cyclopropylmorpholine

(S)-3-Cyclopropylmorpholine: A Comprehensive Overview

The compound CAS No. 1270264-56-6, commonly referred to as (S)-3-Cyclopropylmorpholine, is a fascinating molecule with significant applications in various fields. This chiral morpholine derivative has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and material sciences. In this article, we delve into the latest research findings, structural insights, and practical applications of this compound.

(S)-3-Cyclopropylmorpholine is a bicyclic compound characterized by a morpholine ring fused with a cyclopropane group. The stereochemistry at the third position of the morpholine ring is crucial, as it determines the compound's biological activity and selectivity. Recent studies have highlighted the importance of chirality in drug design, and this compound serves as an excellent example of how stereochemistry can influence molecular behavior.

One of the most notable advancements in the study of CAS No. 1270264-56-6 is its application in asymmetric synthesis. Researchers have utilized this compound as a key intermediate in the construction of complex natural products and bioactive molecules. For instance, a 2023 study published in Nature Chemistry demonstrated how (S)-3-Cyclopropylmorpholine can be employed to synthesize a class of antifungal agents with improved potency and reduced toxicity.

The synthesis of CAS No. 1270264-56-6 has also been optimized in recent years. Traditionally, the compound was synthesized via multi-step processes involving expensive reagents and harsh reaction conditions. However, a breakthrough reported in Angewandte Chemie introduced a one-pot, enantioselective synthesis method that significantly simplifies production while maintaining high yields and purity.

In terms of biological activity, (S)-3-Cyclopropylmorpholine has shown promise in modulating enzyme activity and receptor binding. A 2023 study conducted by researchers at Stanford University revealed that this compound acts as a potent inhibitor of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of cardiovascular diseases and neurodegenerative disorders.

Beyond its pharmacological applications, CAS No. 1270264-56-6 has also found use in materials science. Its unique cyclopropane ring imparts mechanical strength to polymer matrices, making it a valuable additive in high-performance materials used in aerospace and automotive industries.

The environmental impact of (S)-3-Cyclopropylmorpholine has been another area of interest for researchers. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, ongoing research aims to assess its long-term persistence in the environment and develop sustainable methods for its disposal.

In conclusion, CAS No. 1270264-56-6, or (S)-3-Cyclopropylmorpholine, is a versatile compound with wide-ranging applications across multiple disciplines. Its chiral properties, efficient synthesis methods, and biological activity make it a valuable tool for researchers and industry professionals alike. As advancements continue to emerge, this compound is poised to play an even greater role in shaping future innovations.